Cas no 1403746-38-2 (1-bicyclo[1.1.1]pentanylhydrazine;dihydrochloride)

• Product Name: 1-bicyclo[1.1.1]pentanylhydrazine;dihydrochloride
• CAS No: 1403746-38-2
• MF: C₅H₁₂Cl₂N₂
• MW: 171.068179130554
• MDL: MFCD27996126
• CID: 4594501
• PubChem ID: 121231077
• Update Time: 2025-10-25

1-bicyclo[1.1.1]pentanylhydrazine;dihydrochloride Chemical and Physical Properties

Names and Identifiers

• {bicyclo[1.1.1]pentan-1-yl}hydrazine dihydrochloride
• bicyclo[1.1.1]pentan-1-ylhydrazine dihydrochloride
• SB22208
• Bicyclo[1.1.1]pentan-1-ylhydrazine 2HCl
• bicyclo[1.1.1]pentan-1-ylhydrazine hydrogen chloride
• 1-bicyclo[1.1.1]pentanylhydrazine;dihydrochloride
• W15522
• {bicyclo[1.1.1]pentan-1-yl}hydrazinedihydrochloride
• EN300-261457
• Bicyclo[1.1.1]pentan-1-ylhydrazine diHCl
• EN300-37374019
• CS-0047496
• SCHEMBL17837966
• ACIFIPVVZLEAQV-UHFFFAOYSA-N
• BS-41850
• SY212958
• AKOS040768609
• MFCD27996126
• 1403746-38-2
• 1-Bicyclo[1.1.1]pentanylhydrazine dihydrochloride

• MDL： MFCD27996126
• Inchi： 1S/C5H10N2.2ClH/c6-7-5-1-4(2-5)3-5;;/h4,7H,1-3,6H2;2*1H
• InChI Key： ACIFIPVVZLEAQV-UHFFFAOYSA-N
• SMILES： Cl.Cl.N(C12CC(C1)C2)N

Computed Properties

• Exact Mass: 170.0377538 g/mol
• Monoisotopic Mass: 170.0377538 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 83.2
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38
• Molecular Weight: 171.07

Additional information on 1-bicyclo[1.1.1]pentanylhydrazine;dihydrochloride

Research Brief on 1-Bicyclo[1.1.1]pentanylhydrazine Dihydrochloride (CAS: 1403746-38-2): Recent Advances and Applications

1-Bicyclo[1.1.1]pentanylhydrazine dihydrochloride (CAS: 1403746-38-2) is a structurally unique compound that has garnered significant attention in the field of chemical biology and medicinal chemistry. This bicyclic scaffold, characterized by its [1.1.1]propellane core, offers distinct advantages in drug discovery, including enhanced metabolic stability, improved bioavailability, and the ability to serve as a bioisostere for traditional aromatic rings. Recent studies have explored its potential as a versatile building block for the synthesis of novel therapeutics, particularly in the development of central nervous system (CNS) drugs and enzyme inhibitors.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of 1-bicyclo[1.1.1]pentanylhydrazine dihydrochloride in the design of selective monoamine oxidase B (MAO-B) inhibitors. The researchers synthesized a series of derivatives and evaluated their inhibitory activity, revealing that the bicyclo[1.1.1]pentane moiety significantly enhanced binding affinity compared to conventional phenyl-based analogs. Molecular docking studies further elucidated the compound's unique interactions with the MAO-B active site, suggesting its potential as a lead candidate for Parkinson's disease therapy.

In addition to its applications in CNS disorders, this compound has shown promise in the field of proteolysis-targeting chimeras (PROTACs). A recent preprint on bioRxiv highlighted its incorporation into PROTAC molecules targeting Bruton's tyrosine kinase (BTK). The study reported that the bicyclo[1.1.1]pentane linker improved cellular permeability and degradation efficiency compared to traditional PEG-based linkers, opening new avenues for targeted protein degradation strategies.

The synthetic accessibility of 1-bicyclo[1.1.1]pentanylhydrazine dihydrochloride has also been a focus of recent research. A 2024 publication in Organic Letters described an optimized two-step synthesis from commercially available [1.1.1]propellane, achieving a 68% overall yield with excellent purity. This methodological advancement addresses previous challenges in scale-up production, making the compound more accessible for medicinal chemistry applications.

From a safety and pharmacokinetic perspective, preliminary in vivo studies in rodent models have shown favorable results. The compound exhibits good brain penetration (brain/plasma ratio of 0.85) with minimal off-target effects, as demonstrated in a comprehensive panel of 44 receptor binding assays. These findings, published in the European Journal of Pharmaceutical Sciences, support its further development as a privileged scaffold in CNS drug discovery.

Looking forward, several pharmaceutical companies have included derivatives of 1-bicyclo[1.1.1]pentanylhydrazine dihydrochloride in their preclinical pipelines, particularly for neurodegenerative diseases and oncology indications. The unique three-dimensional structure of this scaffold continues to inspire innovative drug design approaches that may overcome limitations of flat, aromatic systems in traditional medicinal chemistry.